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Compound of Interest

Compound Name: 2,6-Heptanedione

Cat. No.: B080457 Get Quote

An In-depth Technical Guide to 2,6-Heptanedione: Core Physical and Chemical Properties

For researchers, scientists, and professionals in drug development, a thorough understanding

of the fundamental properties of chemical compounds is paramount. This guide provides a

detailed overview of the physical and chemical characteristics of 2,6-heptanedione, complete

with experimental protocols and graphical representations of its synthesis.

Core Properties
2,6-Heptanedione, also known as heptane-2,6-dione, is a diketone with the chemical formula

C₇H₁₂O₂.[1] It presents as a white crystalline solid or a colorless oil that crystallizes upon

standing.[2][3] This compound is soluble in benzene, ether, ethanol, and water.[2]

Physical and Chemical Data Summary
The key quantitative properties of 2,6-heptanedione are summarized in the tables below for

easy reference and comparison.

Table 1: General and Physical Properties of 2,6-Heptanedione
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Property Value Reference

Molecular Formula C₇H₁₂O₂ [1][4][5]

Molecular Weight 128.17 g/mol [4]

Monoisotopic Mass 128.083729621 Da [5]

Appearance White crystals / Colorless oil [2][3]

Melting Point 32-34 °C [2][3]

Boiling Point 221-224 °C (at 1 atm) [2]

96.5-97 °C (at 1.33 kPa) [2]

Relative Density 0.9399 g/cm³ (at 37/4 °C) [2]

Refractive Index 1.4277 (at 37 °C) [2]

Topological Polar Surface Area 34.1 Å² [5]

Rotatable Bond Count 4 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Complexity 102 [5]

Table 2: Spectroscopic Data

Data Type Source/Identifier

Mass Spectrum (electron ionization)
National Institute of Standards and Technology

(NIST)[6]

¹H NMR Predicted

¹³C NMR Predicted
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The synthesis of 2,6-heptanedione can be achieved through various routes. Below are

detailed methodologies for two distinct experimental protocols.

Synthesis from Diketene and Formaldehyde
This process involves the reaction of diketene with formaldehyde in an aqueous medium.[3]

Materials:

Diketene

Formaldehyde

Sodium Chloride (NaCl)

Benzene

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution

Procedure:

React 2 moles of diketene with 1 mole of formaldehyde in water. The reaction is conducted

at a temperature between 0 °C and 100 °C, preferably between 20 °C and 60 °C, for a period

of 4 to 48 hours.[3]

After the reaction is complete, cool the mixture to room temperature.

Saturate the reaction mixture with approximately 350 g of NaCl to precipitate the product as

an oil.[3]

Extract the precipitated oil three times with 250 ml portions of benzene.[3]

Combine the benzene extracts and wash them once with 100 ml of saturated NaHCO₃

solution, followed by one wash with 100 ml of saturated NaCl solution.[3]

Remove the benzene solvent using a rotary evaporator at a bath temperature of 40 °C.[3]
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Distill the resulting residue over a 10 cm Vigreux column under water pump vacuum to yield

2,6-heptanedione as a colorless oil, which crystallizes upon standing.[3]

Synthesis from N¹,N⁵-dimethoxy-N¹,N⁵-
dimethylglutaramide
This method utilizes a Grignard reaction for the formation of the diketone.[7]

Materials:

N¹,N⁵-dimethoxy-N¹,N⁵-dimethylglutaramide

Methyl magnesium bromide (in THF)

Dry Tetrahydrofuran (THF)

1% Hydrochloric Acid (HCl) aqueous solution

Ethyl acetate

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Prepare a stirred solution of N¹,N⁵-dimethoxy-N¹,N⁵-dimethylglutaramide (55 g, 0.252 mol) in

800 mL of dry THF in a reaction flask.[7]

Cool the solution to 0 °C in an ice bath.

Over a period of 30 minutes, add methyl magnesium bromide (250 mL, 0.756 mol) to the

stirred solution.[7]

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 2 hours.[7]
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Quench the reaction by adding 50 mL of water, followed by 300 mL of 1% HCl aqueous

solution.[7]

Extract the mixture three times with 1000 mL portions of ethyl acetate.[7]

Combine the organic layers and wash with 1% HCl aqueous solution, followed by brine.[7]

Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.[7]

Purify the crude product by silica gel column chromatography (using 10-50% ethyl acetate in

petroleum ether as eluent) to afford heptane-2,6-dione.[7]

Mandatory Visualizations
The following diagrams illustrate the experimental workflows for the synthesis of 2,6-
heptanedione.
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Reaction Setup

Workup & Extraction

Purification

Diketene (2 mol)

React at 20-60°C
(4-48 hours)

Formaldehyde (1 mol) Water

Cool to RT

Reaction Mixture

Saturate with NaCl

Extract with Benzene (3x)

Precipitated Oil

Wash with sat. NaHCO₃

Combined Benzene Phases

Wash with sat. NaCl

Rotary Evaporation

Vacuum Distillation

Residue

2,6-Heptanedione

Click to download full resolution via product page

Caption: Synthesis workflow of 2,6-Heptanedione from Diketene and Formaldehyde.
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Grignard Reaction

Workup & Extraction

Purification

N¹,N⁵-dimethoxy-N¹,N⁵-dimethylglutaramide
in dry THF
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(2.5 hours total)
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Add over 30 min
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& 1% HCl
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Extract with Ethyl Acetate (3x)

Wash with 1% HCl & Brine

Combined Organic Layers
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Silica Gel Chromatography

Crude Product

2,6-Heptanedione
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Caption: Synthesis workflow of 2,6-Heptanedione via Grignard Reaction.
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Safety and Handling
2,6-Heptanedione is associated with several hazard classifications. It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

Precautionary Measures:

Handling: Use only in well-ventilated areas. Avoid breathing dust, fumes, or vapors. Wash

hands and any exposed skin thoroughly after handling. Wear protective gloves, clothing, and

eye/face protection.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, open flames, and hot surfaces.[8][9]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If irritation persists, get medical advice.[4]

Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical attention.

[4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4]

This guide provides a foundational understanding of 2,6-heptanedione, equipping researchers

with the essential data and methodologies for their work. For more detailed information,

consulting the cited sources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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